(2-cyclopentyl-2-methoxyethyl)(methyl)amine
Overview
Description
(2-cyclopentyl-2-methoxyethyl)(methyl)amine is an organic compound with the molecular formula C9H19NO. It is a versatile small molecule scaffold used in various chemical and biological applications. The compound is characterized by a cyclopentyl ring, a methoxy group, and a methylamine group, making it a unique structure with potential for diverse reactivity and functionality .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-cyclopentyl-2-methoxyethyl)(methyl)amine typically involves the reaction of cyclopentylmagnesium bromide with 2-methoxyethylamine under controlled conditions. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, to prevent oxidation. The reaction mixture is then quenched with water, and the product is extracted using an organic solvent such as dichloromethane. The crude product is purified by distillation or chromatography to obtain the desired compound with high purity .
Industrial Production Methods
In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters such as temperature, pressure, and flow rates, ensuring consistent product quality. The use of automated systems and advanced purification techniques such as high-performance liquid chromatography (HPLC) further enhances the efficiency and yield of the production process .
Chemical Reactions Analysis
Types of Reactions
(2-cyclopentyl-2-methoxyethyl)(methyl)amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding ketones or aldehydes.
Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur at the methoxy group, leading to the formation of different substituted derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.
Substitution: Nucleophiles such as halides, thiols, and amines under various solvent conditions.
Major Products Formed
Oxidation: Ketones, aldehydes, and carboxylic acids.
Reduction: Alcohols and amines.
Substitution: Substituted derivatives with different functional groups.
Scientific Research Applications
(2-cyclopentyl-2-methoxyethyl)(methyl)amine has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis to create complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.
Medicine: Explored for its therapeutic potential in treating various diseases, including neurological disorders and cancer.
Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science.
Mechanism of Action
The mechanism of action of (2-cyclopentyl-2-methoxyethyl)(methyl)amine involves its interaction with specific molecular targets and pathways. The compound can act as an agonist or antagonist at various receptors, modulating their activity and influencing cellular signaling pathways. Its unique structure allows it to bind to specific enzymes or proteins, altering their function and leading to desired biological effects .
Comparison with Similar Compounds
Similar Compounds
- (2-cyclopentyl-2-methoxyethyl)amine
- (2-cyclopentyl-2-methoxyethyl)(ethyl)amine
- (2-cyclopentyl-2-methoxyethyl)(propyl)amine
Uniqueness
(2-cyclopentyl-2-methoxyethyl)(methyl)amine stands out due to its specific combination of functional groups, which confer unique reactivity and biological activity. Compared to its analogs, it offers distinct advantages in terms of stability, solubility, and target specificity, making it a valuable compound in various research and industrial applications .
Properties
CAS No. |
1546226-48-5 |
|---|---|
Molecular Formula |
C9H19NO |
Molecular Weight |
157.3 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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